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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)benzaldehyde

Cat. No.: B101624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Methylphenoxy)benzaldehyde is an aromatic aldehyde with potential applications in the

fragrance industry. Aromatic aldehydes are a well-established class of fragrance ingredients,

valued for their ability to impart a range of characteristic scents, often described as sweet,

almond-like, and cherry-like.[1] They can serve as key building blocks for the synthesis of a

variety of derivatives with diverse and interesting sensory properties.[1] The unique structure of

2-(4-Methylphenoxy)benzaldehyde, featuring a benzaldehyde moiety substituted with a p-

tolyloxy group at the ortho position, suggests the potential for a complex and nuanced olfactory

profile.

This document provides an overview of the predicted olfactory properties, potential

applications, and representative experimental protocols for the use of 2-(4-
Methylphenoxy)benzaldehyde in fragrance research and development. Due to the limited

publicly available data on this specific molecule, the following application notes and protocols

are based on the known properties of similar aromatic aldehydes and general principles of

fragrance chemistry.
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A summary of the key physicochemical properties of 2-(4-Methylphenoxy)benzaldehyde is

presented in the table below. This information is crucial for its handling, storage, and use in

synthetic procedures.

Property Value Reference(s)

Molecular Formula C₁₄H₁₂O₂ [2]

Molecular Weight 212.24 g/mol [2]

IUPAC Name
2-(4-

methylphenoxy)benzaldehyde
[2]

CAS Number 19434-35-6 [2]

Predicted Boiling Point 336.5±32.0 °C at 760 mmHg

Predicted Flash Point 151.3±25.1 °C

Predicted Density 1.139±0.06 g/cm³

Appearance
(Predicted) Colorless to pale

yellow liquid or solid

Solubility

(Predicted) Soluble in organic

solvents like ethanol and ether;

sparingly soluble in water.

[1]

Predicted Olfactory Profile
While specific sensory data for 2-(4-Methylphenoxy)benzaldehyde is not readily available, an

olfactory profile can be predicted based on the characteristics of similar aromatic aldehydes.

Aromatic aldehydes generally contribute to the following scent profiles in perfumery:

Aldehydic: A general characteristic of aldehydes, often described as waxy, soapy, citrusy,

and metallic.[3][4]

Sweet: Many benzaldehyde derivatives possess a sweet, almond-like aroma.[1]

Floral: Aldehydes can enhance and add sparkle to floral notes.[1][4]
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Spicy/Woody: The phenoxy and methyl groups may introduce subtle spicy or woody

undertones.

It is anticipated that 2-(4-Methylphenoxy)benzaldehyde will exhibit a complex aroma with a

combination of these characteristics, potentially offering a unique scent profile for fragrance

compositions.

Experimental Protocols
The following protocols are representative examples and may require optimization for specific

applications.

Synthesis of 2-(4-Methylphenoxy)benzaldehyde
A potential synthetic route to 2-(4-Methylphenoxy)benzaldehyde is the Ullmann

condensation, a common method for forming diaryl ethers. This would be followed by oxidation

of a suitable precursor to the aldehyde. A more direct approach could involve the reaction of 2-

fluorobenzaldehyde with p-cresol in the presence of a suitable base and catalyst.

Materials:

2-Fluorobenzaldehyde

p-Cresol

Potassium carbonate (K₂CO₃)

Copper(I) iodide (CuI)

N,N-Dimethylformamide (DMF)

Toluene

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a round-bottom flask, add 2-fluorobenzaldehyde (1.0 eq), p-cresol (1.1 eq), and

potassium carbonate (2.0 eq) in DMF.

Add a catalytic amount of CuI (0.1 eq).

Heat the reaction mixture to 120-140 °C and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with toluene.

Wash the combined organic layers with 1 M HCl, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.
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2-Fluorobenzaldehyde

Reaction Mixture

p-Cresol

K2CO3

CuI

DMF

Heat

Workup & Purification 2-(4-Methylphenoxy)benzaldehyde
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Ullmann Condensation for Synthesis

Synthesis of a Schiff Base Derivative for Fragrance
Modification
Schiff bases, formed by the reaction of an aldehyde with a primary amine, are often used to

create new fragrance compounds with different scent profiles and improved stability.

Materials:

2-(4-Methylphenoxy)benzaldehyde

Methyl anthranilate
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Ethanol

Glacial acetic acid (catalytic amount)

Procedure:

Dissolve 2-(4-Methylphenoxy)benzaldehyde (1.0 eq) in ethanol in a round-bottom flask.

In a separate flask, dissolve methyl anthranilate (1.0 eq) in ethanol.

Add the methyl anthranilate solution to the aldehyde solution with stirring.

Add a few drops of glacial acetic acid as a catalyst.

Stir the reaction mixture at room temperature and monitor by TLC.

The resulting Schiff base may precipitate out of solution or can be isolated by removal of the

solvent.

2-(4-Methylphenoxy)benzaldehyde

Schiff Base Formation

Methyl Anthranilate

Acetic Acid

Ethanol

Schiff Base Derivative

Click to download full resolution via product page

Schiff Base Formation Workflow
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Protocol for Fragrance Formulation
This protocol describes the incorporation of a novel aldehyde into a simple fragrance base. The

concentration of the new ingredient should be varied to determine its optimal contribution to the

overall scent profile.

Materials:

2-(4-Methylphenoxy)benzaldehyde

Perfumery alcohol (e.g., Ethanol, 190 proof)

A simple fragrance base (e.g., a blend of floral and woody notes)

Glass beakers and stirring rods

Digital scale

Procedure:

Prepare a 10% stock solution of 2-(4-Methylphenoxy)benzaldehyde in perfumery alcohol.

Prepare a series of dilutions of the fragrance base in perfumery alcohol (e.g., 10%, 20%).

Create a series of test formulations by adding varying amounts of the 2-(4-
Methylphenoxy)benzaldehyde stock solution to the fragrance base dilutions. Typical

starting concentrations for a new aldehyde in a final fragrance might range from 0.1% to 2%.

Label each formulation clearly.

Allow the formulations to macerate for at least 48 hours in a cool, dark place.

Evaluate the scent of each formulation on a fragrance testing strip at different time intervals

(top notes, heart notes, and base notes).
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Fragrance Formulation Workflow

Stability Testing Protocol
Stability testing is essential to ensure that a fragrance formulation maintains its intended scent

profile and physical properties over time.[5][6][7]

Materials:

Final fragrance formulation containing 2-(4-Methylphenoxy)benzaldehyde

Clear and amber glass vials

Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)

UV light exposure chamber
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Procedure:

Fill several clear and amber glass vials with the fragrance formulation.

Place the vials under different storage conditions:

Room temperature (25°C) in both light (clear vials) and dark (amber vials).

Elevated temperature (40°C) in the dark (amber vials) for accelerated aging.

Refrigerated temperature (4°C) in the dark (amber vials).

Under controlled UV light exposure.

Evaluate the samples at regular intervals (e.g., 1 week, 1 month, 3 months) for any changes

in:

Odor: Compare the scent profile to a control sample stored at low temperature in the dark.

Color: Visually inspect for any color changes.

Clarity: Check for any precipitation or cloudiness.

pH: (If applicable for the product type).

Conclusion
While specific data on the application of 2-(4-Methylphenoxy)benzaldehyde in the fragrance

industry is limited, its chemical structure suggests it holds promise as a novel fragrance

ingredient. The protocols provided here offer a starting point for researchers to synthesize,

characterize, and evaluate this compound for its olfactory properties and potential use in

fragrance formulations. Further research is needed to fully elucidate its scent profile,

performance, and stability in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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